Cas no 5467-96-9 (isoquinolin-1-yl(4-methylphenyl)methanol)

• Product name: isoquinolin-1-yl(4-methylphenyl)methanol
• CAS No: 5467-96-9
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 942518
• PubChem ID: 230492

isoquinolin-1-yl(4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• isoquinolin-1-yl(4-methylphenyl)methanol
• [1]Isochinolyl-diphenyl-methanol
• [1]Isochinolyl-p-tolyl-methanol
• [1]isoquinolyl-diphenyl-methanol
• [1]isoquinolyl-p-tolyl-methanol
• 1-(Diphenyl-hydroxymethyl)-isochinolin
• AC1L5JO5
• AC1Q7778
• AR-1J2820
• CTK5A2235
• HMS3093B11
• NSC25448
• p-tolyl-(isoquinolin-1-yl)carbinol
• Maybridge4_002871
• 1-isoquinolyl(4-methylphenyl)methanol
• isoquinolin-1-yl(p-tolyl)methanol
• BRD-A53210848-001-01-2
• Oprea1_737254
• 5467-96-9
• isoquinolin-1-yl-(4-methylphenyl)methanol
• HMS1529C11
• NSC25432
• AKOS013263691
• NSC-25432

• Inchi： InChI=1S/C17H15NO/c1-12-6-8-14(9-7-12)17(19)16-15-5-3-2-4-13(15)10-11-18-16/h2-11,17,19H,1H3
• InChI Key： IHTOWEGIHYKYQN-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(C2=NC=CC3=CC=CC=C32)O

Computed Properties

• Exact Mass: 249.11545
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12